3-[3-hydroxy-3-(thiophen-2-yl)propyl]-1-[(thiophen-2-yl)methyl]urea

• IUPAC Name: 1-(3-hydroxy-3-thiophen-2-ylpropyl)-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C13H16N2O2S2/c16-11(12-4-2-8-19-12)5-6-14-13(17)15-9-10-3-1-7-18-10/h1-4,7-8,11,16H,5-6,9H2,(H2,14,15,17)
• InChI Key: YBVOMPNYISEYOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)NCCC(C2=CC=CS2)O
• Molecular Formula: C13H16N2O2S2
• Molecular Weight: 296.4 g/mol

Description

Thiophene is a five-membered heterocyclic compound that contains one sulfur atom. It’s an essential heterocyclic compound with a variety of properties and applications. Thiophene derivatives are used in industrial chemistry and material science as corrosion inhibitors. They also play a significant role in the development of organic semiconductors.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Some common synthetic methods include the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. The nature of the sulfur reagent can significantly impact reaction selectivity.

Molecular Structure Analysis

Thiophene has a five-membered ring made up of one sulfur atom. The “electron pairs” on sulfur are significantly delocalized in the π electron system, making it extremely reactive like a benzene derivative.

Chemical Reactions Analysis

Thiophene and its derivatives undergo various chemical reactions. For example, 1,3-enynes and S3˙‾ (provided in situ from Na2S or K2S) can undergo a cyclization reaction to produce 2,3,5-trisubstituted thiophenes.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry

. .

Anti-Inflammatory Drugs

. They could be used in the development of new anti-inflammatory drugs.

Antimicrobial Agents

. This suggests potential applications in the development of new antimicrobial agents.

Anticancer Drugs

. They could be used in the development of new anticancer drugs.

Industrial Chemistry

. This suggests potential applications in the development of new materials that resist corrosion.

Material Science

. . This suggests potential applications in the development of new electronic devices.

Mechanism of Action

While the specific mechanism of action for “3-[3-hydroxy-3-(thiophen-2-yl)propyl]-1-[(thiophen-2-yl)methyl]urea” is not available, it’s worth noting that many thiophene derivatives exhibit a wide range of biological activities. For instance, they have been reported to possess anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

The development of new thiophene derivatives with improved properties and activities is an active area of research. These compounds have potential applications in various fields, including medicine and materials science.